Cas no 514803-03-3 (1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-)

1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)- structure
514803-03-3 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-
CAS No:514803-03-3
MF:C14H9N5O4S
MW:343.317360639572
CID:1571506
Update Time:2024-08-24

1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2-amine, 5-(3-nitrophenyl)-N-(4-nitrophenyl)-
    • Inchi: 1S/C14H9N5O4S/c20-18(21)11-6-4-10(5-7-11)15-14-17-16-13(24-14)9-2-1-3-12(8-9)19(22)23/h1-8H,(H,15,17)
    • InChI Key: WLSNZCVLMZKYCY-UHFFFAOYSA-N
    • SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1NC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 343.03767

Experimental Properties

  • Density: 1.557±0.06 g/cm3(Predicted)
  • Boiling Point: 565.0±60.0 °C(Predicted)
  • PSA: 124.09
  • pka: -0.16±0.10(Predicted)
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